Cas no 144167-57-7 (1H-Imidazole-2,5-dicarboxylicacid, 2-ethyl 5-methyl ester)

• Product Name: 1H-Imidazole-2,5-dicarboxylicacid, 2-ethyl 5-methyl ester
• CAS No: 144167-57-7
• MF: C₈H₁₀N₂O₄
• MW: 198.176002025604
• MDL: MFCD09033063
• CID: 108645
• PubChem ID: 29934441
• Update Time: 2025-04-18

1H-Imidazole-2,5-dicarboxylicacid, 2-ethyl 5-methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-2,5-dicarboxylicacid, 2-ethyl 5-methyl ester
• 2-O-ethyl 5-O-methyl 1H-imidazole-2,5-dicarboxylate
• 2-CARBETHOXY-4-CARBOMETHOXYIMIDAZOLE
• O2-ethyl O4-methyl 1H-imidazole-2,4-dicarboxylate
• AKOS006332274
• 2-CARBOETHOXY-4-CARBOMETHOXYIMIDAZOLE
• 2-Ethyl4-methyl1H-imidazole-2,4-dicarboxylate
• 2-Ethyl 5-methyl 1H-imidazole-2,5-dicarboxylate
• DTXSID20652282
• 144167-57-7
• 2-Ethyl 4-methyl 1H-imidazole-2,4-dicarboxylate
• 1H-Imidazole-2,5-dicarboxylic acid, 2-ethyl 5-methyl ester

• MDL： MFCD09033063
• Inchi： 1S/C8H10N2O4/c1-3-14-8(12)6-9-4-5(10-6)7(11)13-2/h4H,3H2,1-2H3,(H,9,10)
• InChI Key： YKAOYBOOEFKHFU-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=NC=C(C(=O)OC)N1)=O

Computed Properties

• Exact Mass: 198.0641
• Monoisotopic Mass: 198.06405680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 81.3Ų

Experimental Properties

• PSA: 81.28